Cas no 895020-72-1 (2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895020-72-1
• MF: C₂₀H₁₂ClFN₄O₃S
• MW: 442.850685119629
• CID: 6103765
• PubChem ID: 16802775
• Update Time: 2025-06-12

2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide
• 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)benzamide
• 2-chloro-N-(6-fluorobenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)benzamide
• F2515-0492
• AKOS024655621
• 895020-72-1
• 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-[(pyridin-3-yl)methyl]benzamide

• Inchi： 1S/C20H12ClFN4O3S/c21-16-5-4-14(26(28)29)9-15(16)19(27)25(11-12-2-1-7-23-10-12)20-24-17-6-3-13(22)8-18(17)30-20/h1-10H,11H2
• InChI Key： TYPOPZBORLMRPM-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 442.0302673g/mol
• Monoisotopic Mass: 442.0302673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 120Ų

Additional information on 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide

Introduction to 2-Chloro-N-(6-Fluoro-1,3-Benzothiazol-2-yl)-5-Nitro-N-(Pyridin-3-yl)methylbenzamide (CAS No. 895020-72-1)

2-Chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895020-72-1) is a complex organic compound with a diverse range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated benzene ring, a fluorinated benzothiazole moiety, and a nitro-substituted benzamide group. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide typically involves multi-step reactions, including the formation of the benzothiazole ring, the introduction of the chloro and fluoro substituents, and the final coupling with the nitro-substituted benzamide. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its biological activity, 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide selectively targets cancer cells by disrupting the mitochondrial membrane potential and inducing apoptosis. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it minimizes damage to healthy cells and reduces side effects.

Beyond its anticancer properties, 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an antiviral agent against certain RNA viruses. The compound's ability to interfere with viral replication processes makes it a candidate for further investigation in the development of antiviral therapies.

The pharmacokinetic profile of 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide is another important aspect of its evaluation. Studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over time.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and bioavailability of 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide. Prodrug approaches involve modifying the compound to create a more stable form that can be converted into the active drug upon administration. This can lead to improved pharmacokinetic properties and reduced toxicity.

In conclusion, 2-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895020-72-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as an anticancer agent and potentially as an antiviral therapy. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.